Cas no 1795301-87-9 (3-[1-([1,1′-Biphenyl]-4-ylcarbonyl)-4-piperidinyl]-2,4-thiazolidinedione)

• Product Name: 3-[1-([1,1′-Biphenyl]-4-ylcarbonyl)-4-piperidinyl]-2,4-thiazolidinedione
• CAS No: 1795301-87-9
• MF: C₂₁H₂₀N₂O₃S
• MW: 380.460103988647
• CID: 5368223
• Update Time: 2025-10-22

3-[1-([1,1′-Biphenyl]-4-ylcarbonyl)-4-piperidinyl]-2,4-thiazolidinedione Chemical and Physical Properties

Names and Identifiers

• 3-[1-([1,1′-Biphenyl]-4-ylcarbonyl)-4-piperidinyl]-2,4-thiazolidinedione

• Inchi： 1S/C21H20N2O3S/c24-19-14-27-21(26)23(19)18-10-12-22(13-11-18)20(25)17-8-6-16(7-9-17)15-4-2-1-3-5-15/h1-9,18H,10-14H2
• InChI Key： GPUBJMDJXAEMFV-UHFFFAOYSA-N
• SMILES： S1CC(=O)N(C2CCN(C(C3=CC=C(C4=CC=CC=C4)C=C3)=O)CC2)C1=O

Experimental Properties

• Density: 1.331±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 587.4±60.0 °C(Predicted)
• pka: -1.98±0.40(Predicted)

Additional information on 3-[1-([1,1′-Biphenyl]-4-ylcarbonyl)-4-piperidinyl]-2,4-thiazolidinedione

Comprehensive Overview of 3-[1-([1,1′-Biphenyl]-4-ylcarbonyl)-4-piperidinyl]-2,4-thiazolidinedione (CAS No. 1795301-87-9)

3-[1-([1,1′-Biphenyl]-4-ylcarbonyl)-4-piperidinyl]-2,4-thiazolidinedione (CAS No. 1795301-87-9) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the thiazolidinedione class, which is widely studied for its role in metabolic regulation and drug development. Researchers are particularly interested in its mechanism of action, which may involve modulation of PPAR (Peroxisome Proliferator-Activated Receptor) pathways, a key target in diabetes and metabolic syndrome treatments.

The molecular structure of 3-[1-([1,1′-Biphenyl]-4-ylcarbonyl)-4-piperidinyl]-2,4-thiazolidinedione features a biphenyl moiety linked to a piperidine ring, further conjugated with a thiazolidinedione core. This arrangement is critical for its bioactivity, as evidenced by recent studies exploring its interactions with cellular receptors. The compound’s CAS No. 1795301-87-9 is frequently searched in academic databases, reflecting its relevance in drug discovery pipelines. Current trends indicate growing interest in its potential applications beyond metabolic disorders, including inflammation and neurodegenerative diseases.

In the context of modern drug development, 3-[1-([1,1′-Biphenyl]-4-ylcarbonyl)-4-piperidinyl]-2,4-thiazolidinedione is often compared to other thiazolidinedione derivatives like rosiglitazone and pioglitazone, which are FDA-approved for type 2 diabetes. However, this compound’s distinct biphenyl-piperidine scaffold may offer improved selectivity and reduced side effects, a topic of active investigation. Researchers are also examining its pharmacokinetic properties, such as bioavailability and metabolic stability, to assess its viability as a clinical candidate.

The synthesis of CAS No. 1795301-87-9 involves multi-step organic reactions, including amide coupling and cyclization techniques, which are well-documented in peer-reviewed journals. Analytical methods like HPLC and NMR are employed to ensure purity and structural confirmation. Given the compound’s complexity, computational modeling and QSAR (Quantitative Structure-Activity Relationship) studies are increasingly used to predict its behavior in biological systems, aligning with the industry’s shift toward AI-driven drug design.

From an SEO perspective, queries such as "thiazolidinedione derivatives in diabetes research" and "piperidine-based drug candidates" highlight user interest in this compound’s therapeutic potential. Additionally, discussions on platforms like ResearchGate and PubMed often focus on its structure-activity relationship and comparative efficacy. By addressing these topics, this overview aims to provide a balanced, scientifically rigorous perspective while optimizing for search engine visibility.

In summary, 3-[1-([1,1′-Biphenyl]-4-ylcarbonyl)-4-piperidinyl]-2,4-thiazolidinedione represents a promising avenue for interdisciplinary research, bridging medicinal chemistry, pharmacology, and computational biology. Its CAS No. 1795301-87-9 serves as a pivotal identifier for researchers navigating the expanding landscape of small-molecule therapeutics. Future studies will likely explore its translational potential, reinforcing its status as a compound of high scientific and commercial interest.